Cas no 102619-05-6 (1-(p-Toluenesulfonyl)pyrrole-2-aldehyde)

• Product Name: 1-(p-Toluenesulfonyl)pyrrole-2-aldehyde
• CAS No: 102619-05-6
• MF: C₁₂H₁₁NO₃S
• MW: 249.285641908646
• MDL: MFCD00671580
• CID: 125166
• PubChem ID: 87577363
• Update Time: 2024-11-04

1-(p-Toluenesulfonyl)pyrrole-2-aldehyde Chemical and Physical Properties

Names and Identifiers

• 1-(p-Toluenesulfonyl)pyrrole-2-carboxaldehyde
• 1-(4-methylphenyl)sulfonylpyrrole-2-carbaldehyde
• 1-(p-Toluenesulfonyl)pyrrole-2-aldehyde
• 1H-Pyrrole-2-carboxaldehyde,1-[(4-methylphenyl)sulfonyl]-
• 1-tosyl-1H-pyrrole-2-carbaldehyde
• 1-Tosylpyrrole-2-aldehyde
• 1-Tosylpyrrole-2-carboxaldehyde
• 2-carbaldehyde-1-tosyl-1H-pyrrole
• 1-(p-Toluenesulfonyl)pyrrole-2-aldehyde 1-Tosylpyrrole-2-aldehyde 1-Tosylpyrrole-2-carboxaldehyde
• 1-(P-TOLUENESULFONYL)PYRROLE-2-ALDEHYDE 98+%
• N-tosyl-pyrrole-2-carboxaldehyde
• PJJJROQSNDRWIU-UHFFFAOYSA-N
• VP60051
• 1-[(4-Methyl-Benzene)Sulfonyl]-1H-Pyrrole-2-Carbaldehyde
• SB62141
• MFCD00671580
• FT-0642492
• SCHEMBL2457308
• AS-70574
• DTXSID30408636
• AKOS022664097
• CEA61905
• 102619-05-6
• CS-0206040
• 1H-Pyrrole-2-carboxaldehyde, 1-[(4-methylphenyl)sulfonyl]-
• D86515
• AMY19197
• A896748
• 1-(4-methylbenzenesulfonyl)-1H-pyrrole-2-carbaldehyde
• 1-(4-METHYLBENZENESULFONYL)PYRROLE-2-CARBALDEHYDE

• MDL： MFCD00671580
• Inchi： 1S/C12H11NO3S/c1-10-4-6-12(7-5-10)17(15,16)13-8-2-3-11(13)9-14/h2-9H,1H3
• InChI Key： PJJJROQSNDRWIU-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(N1C=CC=C1C=O)(=O)=O

Computed Properties

• Exact Mass: 249.04600
• Monoisotopic Mass: 249.04596439g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 366
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.1
• Topological Polar Surface Area: 64.5

Experimental Properties

• Density: 1.26
• Melting Point: 94.0 to 97.0 deg-C
• Boiling Point: 442.6°Cat760mmHg
• Flash Point: 221.5°C
• Refractive Index: 1.599
• PSA: 64.52000
• LogP: 2.92680

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides